Cas no 2137789-54-7 (1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl-)

• Product Name: 1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl-
• CAS No: 2137789-54-7
• MF: C₈H₁₆N₄O₂S
• MW: 232.303239822388
• CID: 5286914
• PubChem ID: 165740961
• Update Time: 2025-07-09

1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl-
• EN300-680898
• 2137789-54-7
• N-methyl-1-(1-propyl-1H-1,2,3-triazol-4-yl)ethane-1-sulfonamide

• Inchi： 1S/C8H16N4O2S/c1-4-5-12-6-8(10-11-12)7(2)15(13,14)9-3/h6-7,9H,4-5H2,1-3H3
• InChI Key： JURAVZRGPPYMJV-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(C(C)S(NC)(=O)=O)N=N1

Computed Properties

• Exact Mass: 232.09939694g/mol
• Monoisotopic Mass: 232.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 388.1±52.0 °C(Predicted)
• pka: 10.77±0.40(Predicted)

Additional information on 1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl-

Recent Advances in the Study of 1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl- (CAS: 2137789-54-7)

The compound 1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl- (CAS: 2137789-54-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the importance of the triazole moiety in drug design, owing to its ability to participate in hydrogen bonding and its metabolic stability. The incorporation of a methanesulfonamide group further enhances the compound's pharmacological properties, making it a promising candidate for various therapeutic applications. Researchers have explored its role as a potential inhibitor of key enzymes involved in inflammatory pathways, with preliminary results indicating significant anti-inflammatory activity in vitro and in vivo.

One of the most notable advancements in the study of this compound is its synthesis via click chemistry, which allows for efficient and scalable production. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale manufacturing. This development is expected to facilitate further preclinical and clinical studies.

In terms of biological activity, 1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl- has demonstrated promising results in targeting specific protein kinases implicated in cancer progression. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective inhibition of certain kinase isoforms, with minimal off-target effects. These findings suggest its potential as a targeted therapy for certain types of malignancies.

Furthermore, pharmacokinetic studies have revealed favorable absorption and distribution profiles, with good oral bioavailability and moderate plasma protein binding. These characteristics, combined with its low toxicity profile in animal models, position this compound as a viable candidate for further drug development. Ongoing research is focused on optimizing its formulation to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, the compound 1H-1,2,3-Triazole-4-methanesulfonamide, N,α-dimethyl-1-propyl- (CAS: 2137789-54-7) represents a promising avenue for drug discovery, with potential applications in inflammation and oncology. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical trials. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such novel chemical entities.